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Compound of Interest

Compound Name: N-Phenylsuccinimide

Cat. No.: B1329287 Get Quote

Application Note: Recrystallization of N-
Phenylsuccinimide
For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the purification of N-Phenylsuccinimide via

recrystallization. The procedure outlined is intended to yield a high-purity crystalline product

suitable for research and development applications.

Introduction
N-Phenylsuccinimide is a chemical compound with applications in various fields of chemical

synthesis and pharmaceutical development. Ensuring the high purity of this compound is

critical for reliable experimental results and for meeting regulatory standards in drug

development. Recrystallization is a robust and widely used technique for the purification of

solid organic compounds. The principle of this method relies on the differential solubility of the

compound and its impurities in a suitable solvent at different temperatures. An ideal

recrystallization solvent will dissolve the target compound sparingly at room temperature but

will have a high capacity for dissolution at its boiling point. This protocol details the use of

ethanol as a suitable solvent for the recrystallization of N-Phenylsuccinimide.
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A summary of the relevant physical and chemical properties of N-Phenylsuccinimide is

provided below.

Property Value

Molecular Formula C₁₀H₉NO₂

Molecular Weight 175.18 g/mol [1]

Melting Point 155 °C[2]

Appearance
White to off-white crystalline powder or

needles[2]

Solubility in Ethanol
Soluble in hot ethanol, sparingly soluble in cold

ethanol.[3][4]

Aqueous Solubility >26.3 µg/mL at pH 7.4[1]

Safety Precautions
It is essential to handle N-Phenylsuccinimide and the solvents used in this protocol with

appropriate safety measures in a well-ventilated fume hood. Personal protective equipment

(PPE), including safety goggles, a lab coat, and chemical-resistant gloves, should be worn at

all times.

Hazard Statements for N-Phenylsuccinimide:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Ethanol is a flammable liquid and should be heated using a steam bath or a heating mantle, not

an open flame.
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Experimental Protocol
This protocol describes the recrystallization of N-Phenylsuccinimide from a 95% ethanol

solution.

Materials:

Crude N-Phenylsuccinimide

95% Ethanol

Deionized water

Erlenmeyer flasks (two sizes)

Graduated cylinders

Heating mantle or steam bath

Glass stirring rod

Buchner funnel and flask

Filter paper

Ice bath

Spatula

Watch glass

Procedure:

Dissolution: Place the crude N-Phenylsuccinimide in an Erlenmeyer flask. For every 1

gram of crude material, add approximately 10-15 mL of 95% ethanol. Add a boiling chip or a

magnetic stir bar to the flask. Gently heat the mixture to boiling while stirring to dissolve the

solid.[2] If the solid does not completely dissolve, add small additional portions of hot ethanol

until a clear solution is obtained. Avoid adding a large excess of solvent.
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Hot Filtration (Optional): If insoluble impurities are visible in the hot solution, perform a hot

gravity filtration. This step should be done quickly to prevent premature crystallization. Use a

pre-heated funnel and filter paper.

Crystallization: Remove the flask from the heat source and allow it to cool slowly to room

temperature. Slow cooling is crucial for the formation of large, pure crystals. Once the flask

has reached room temperature, place it in an ice bath for at least 30 minutes to maximize the

yield of crystals.[2][3]

Isolation of Crystals: Collect the purified crystals by vacuum filtration using a Buchner funnel

and filter paper.

Washing: Wash the crystals with a small amount of ice-cold 95% ethanol to remove any

remaining soluble impurities.[2]

Drying: Dry the crystals on the filter paper by drawing air through the funnel for a few

minutes. Transfer the crystals to a pre-weighed watch glass and allow them to air dry

completely in a fume hood or in a desiccator.

Characterization: Determine the melting point of the recrystallized N-Phenylsuccinimide. A

sharp melting point close to the literature value (155 °C) is indicative of high purity.[2][3]

Calculate the percent recovery.
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Caption: Workflow for N-Phenylsuccinimide Recrystallization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.
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